3-Methyl-5-phenyl-4-isoxazolecarbonyl chloride
Overview
Description
3-Methyl-5-phenyl-4-isoxazolecarbonyl chloride (MPIC) is an organic compound that is used in a variety of scientific research applications. It is a versatile compound that can be used to synthesize a range of compounds and materials for use in laboratory experiments.
Scientific Research Applications
Synthesis of Isoxazolyl Penicillin Derivatives
It could be a precursor in creating penicillin derivatives that incorporate the isoxazole ring, potentially leading to antibiotics with novel mechanisms of action .
Material Safety and Handling Research
Research into the safe handling and storage of this compound, as indicated by its material safety data sheets, could be another application .
Chemical Synthesis Studies
Studies on the chemical synthesis processes involving this compound could provide insights into more efficient production methods for related chemicals .
Biological Activity Profiling
Investigating the biological activities of derivatives created from this compound may lead to discoveries in anticancer, antioxidant, antibacterial, and antimicrobial properties .
Mechanism of Action
Target of Action
It is known that this compound can be used as a reaction intermediate in organic synthesis , suggesting that it may interact with a variety of molecular targets depending on the specific reaction context.
Mode of Action
As an intermediate in organic synthesis, its mode of action likely involves the formation of covalent bonds with its target molecules, leading to the synthesis of more complex compounds .
Biochemical Pathways
Given its role as a synthetic intermediate, it is likely involved in various biochemical pathways depending on the specific context of its use .
Pharmacokinetics
Its physicochemical properties such as its molecular weight (22164 g/mol), density (1278 g/cm^3), and boiling point (3691°C at 760 mmHg) suggest that it may have moderate bioavailability .
Result of Action
As a synthetic intermediate, its primary effect is likely the formation of more complex compounds through chemical reactions .
Action Environment
The action of 3-Methyl-5-phenyl-4-isoxazolecarbonyl chloride can be influenced by various environmental factors. For instance, its stability at room temperature suggests that it can maintain its structure and function in a variety of environmental conditions .
properties
IUPAC Name |
3-methyl-5-phenyl-1,2-oxazole-4-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO2/c1-7-9(11(12)14)10(15-13-7)8-5-3-2-4-6-8/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVFYIVAJRVFJHR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1C(=O)Cl)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50380147 |
Source
|
| Record name | 3-METHYL-5-PHENYL-4-ISOXAZOLECARBONYL CHLORIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50380147 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
91182-77-3 |
Source
|
| Record name | 3-METHYL-5-PHENYL-4-ISOXAZOLECARBONYL CHLORIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50380147 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Methyl-5-phenylisoxazole-4-carbonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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